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Compound of Interest

Compound Name:
5-Bromo-2-(2-fluorophenyl)-4-

methylpyridine

Cat. No.: B15263324

Get Quote

Executive Summary
5-Bromo-2-(2-fluorophenyl)-4-methylpyridine (CAS: 2060030-64-8) is a halogenated

heteroaromatic compound.[1] For disposal purposes, it must be classified and managed as

Halogenated Organic Waste. Under no circumstances should this compound be discharged

into sanitary sewer systems or disposed of in general trash. The presence of bromine and

fluorine atoms requires high-temperature incineration with specific flue gas scrubbing to

prevent the formation of corrosive acid gases and potential dioxins.

Chemical Profile & Hazard Identification
Before handling waste, verify the material against this profile to ensure accurate segregation.
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Parameter Specification

Chemical Name 5-Bromo-2-(2-fluorophenyl)-4-methylpyridine

CAS Number 2060030-64-8

Molecular Formula C₁₂H₉BrFN

Physical State
Solid (typically off-white to yellow powder) or

Liquid (if in solution)

Primary Hazards
Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT

SE 3 (H335)

Waste Stream
Halogenated Organic (Do not mix with non-

halogenated solvents)

Incompatibility Strong oxidizing agents, strong acids

Waste Classification & Segregation Logic
Proper segregation is the single most critical step in laboratory waste management. This

compound contains both Bromine and Fluorine.[1][2][3]

Why Segregate? Mixing halogenated waste with non-halogenated waste (like acetone or

ethanol) significantly increases the cost of disposal and complicates the incineration process.

The "Halogen Rule": If a waste container contains any detectable amount of this compound

(>0.1%), the entire container must be labeled and treated as Halogenated Waste.

Waste Stream Decision Tree
The following logic flow dictates how to categorize your specific waste generated from

experiments involving this compound.
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Figure 1: Decision logic for segregating waste streams containing 5-Bromo-2-(2-
fluorophenyl)-4-methylpyridine.
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A. Liquid Waste (Solutions & Mother Liquors)
Context: Reaction mixtures, HPLC effluent, or dissolved stocks.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass carboy. Ensure the

cap has a chemically resistant liner (PTFE).

Labeling: Attach a hazardous waste tag before adding the first drop of waste.[4]

Required Fields: "Hazardous Waste," "Halogenated Organic," and list constituents (e.g.,

"Acetonitrile 90%, 5-Bromo-2-(2-fluorophenyl)-4-methylpyridine <1%").

Transfer: Use a funnel to prevent spills. Leave at least 10% headspace in the container to

allow for thermal expansion.

Secondary Containment: Store the carboy in a secondary tray capable of holding 110% of

the container's volume.

B. Solid Waste (Silica Gel, Filter Paper, PPE)
Context: Contaminated gloves, weighing boats, silica from flash columns, and drying agents

(MgSO₄).

Collection: Place all contaminated solids into a wide-mouth HDPE jar or a double-lined

hazardous waste bag (6-mil thickness minimum).

Silica Gel: If disposing of silica gel from a column purification of this compound, ensure the

solvent has been air-dried in a fume hood before sealing the solid waste container to prevent

pressure buildup.

Sealing: Twist and tape the bag neck (gooseneck seal) or tightly screw the jar lid.

Labeling: Label as "Solid Hazardous Waste - Toxic/Irritant."

C. Empty Containers
Context: Original vials or bottles from the supplier.
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Triple Rinse: Triple rinse the empty container with a solvent capable of dissolving the residue

(e.g., acetone or dichloromethane).

Rinsate Disposal: Pour the rinsate into the Liquid Halogenated Waste container (Stream A).

Defacing: Deface the original label using a marker.

Disposal: Once triple-rinsed and dried, the glass container can typically be discarded in the

lab glass trash (verify with local EHS officers; some sites require all chemical bottles to go to

hazardous waste).

Emergency Spill Response
In the event of a spill during disposal, follow this immediate containment workflow.

1. Alert & Evacuate
(Notify nearby personnel)

2. Don PPE
(Nitrile gloves, Goggles, Lab Coat)

3. Containment
(Use absorbent pillows/snakes)

4. Absorption
(Cover with vermiculite/sand)

5. Collection
(Scoop into HazWaste Bag)

6. Label & Report
(Tag as Debris from Spill)

Click to download full resolution via product page

Figure 2: Workflow for managing minor laboratory spills (<500 mL).

Critical Note: Do not use water to clean up the initial spill. Use dry absorbents (vermiculite,

sand, or commercial spill pads) to avoid spreading the halogenated material into drains.

Regulatory Compliance (RCRA & EPA)
While 5-Bromo-2-(2-fluorophenyl)-4-methylpyridine is not explicitly listed on the EPA "P" or

"U" lists (40 CFR § 261.33), it must be characterized based on its properties:

Toxicity Characteristic: As a pyridine derivative, generators should evaluate if the waste

exhibits toxicity characteristics (D038 for Pyridine) via TCLP if the parent structure is liable to

degrade, though this is rare for stable derivatives.

Generator Knowledge: Most institutions classify this as Non-Regulated Chemical Waste that

requires destruction via incineration.
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Halogen Content: Because it contains Bromine and Fluorine, it triggers specific incineration

requirements under RCRA to manage acid gas emissions (HCl, HBr, HF).

Labeling Requirement: Ensure the label explicitly states "Contains Halogens" to alert the

disposal facility to use an incinerator equipped with a scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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